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Compound of Interest

Compound Name: Triethylene glycol dinitrate

Cat. No.: B090936 Get Quote

An Objective Comparison of the Sensitivity of Triethylene Glycol Dinitrate (TEGDN) and

Nitroglycerin-Based Explosives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the sensitivity of triethylene glycol dinitrate
(TEGDN) and nitroglycerin (NG), two common energetic plasticizers used in propellants and

explosives. The following sections present a comprehensive analysis of their key sensitivity

parameters, supported by experimental data, detailed methodologies, and visual

representations of decomposition pathways and experimental workflows.

Quantitative Data Summary
The sensitivity and explosive properties of TEGDN and nitroglycerin are summarized in the

table below. The data clearly indicates that TEGDN is a significantly less sensitive and more

stable compound compared to nitroglycerin.
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Property TEGDN Nitroglycerin Reference(s)

Impact Sensitivity

    Drop Weight (2 kg) >100 cm (no reaction) 15 cm [1]

    Card Gap Test 0.48 cm 2.31 cm

Friction Sensitivity

    Friction Pendulum

Test (Steel Shoe)
Unaffected Sensitive

Detonation Properties

    Detonation Velocity 2,000 m/s 7,600 - 7,820 m/s [2]

    Heat of Explosion 725 kcal/kg 1,616 kcal/kg [1]

    Detonation Gas

Volume
1,202 l/kg 782 l/kg [1]

    Lead Block Test 320 cm³/10g 520 cm³/10g

Thermal Stability

    Explosion

Temperature (5s)
225°C 222°C [1]

    Decomposition

Temperature
228°C 50-60°C [3]

    Vacuum Stability

(120°C)
45 ml in 40 h

The least stable of

standard military

explosives

Experimental Protocols
The following are detailed methodologies for the key sensitivity experiments cited in this guide.

Impact Sensitivity Testing (BAM Fallhammer Method)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://ideascience-group.com/en/en/h-pd-84.html
https://quicksearch.dla.mil/Transient/4906CB64701C4E9FB3473462BD1E60CE.pdf
https://ideascience-group.com/en/en/h-pd-84.html
https://ideascience-group.com/en/en/h-pd-84.html
https://ideascience-group.com/en/en/h-pd-84.html
https://en.wikipedia.org/wiki/Safety_testing_of_explosives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Impact sensitivity is determined using the BAM (Bundesanstalt für Materialforschung und-

prüfung) Fallhammer test, which measures the energy required to cause a reaction upon

impact.[4]

Apparatus:

BAM Fallhammer apparatus, consisting of a drop weight, anvil, and a sample confinement

assembly (steel cylinders and guide rings).[4]

Non-sparking spatula and volumetric scoop (typically 40 mm³).[4]

Remote control and observation system.[4]

Protective blast shield.[4]

Sample Preparation:

Solid samples are ground to a fine, uniform powder using a non-sparking mortar and pestle

in a shielded location.[4]

Liquid samples are used as is.

The sample is conditioned at a specified temperature and humidity for at least 24 hours prior

to testing.[4]

Procedure:

A small, measured amount of the explosive sample (typically around 40 mm³) is placed in the

sample holder.

The sample holder is placed on the anvil of the fallhammer.

A drop weight of a specified mass (e.g., 2 kg) is raised to a known height.[4]

The weight is released remotely, allowing it to impact the sample.[4]

The outcome is observed for any signs of reaction, such as an audible report, flash, or

smoke. This is recorded as a "go" (reaction) or "no-go" (no reaction).[4]
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The drop height is adjusted based on the previous result using the Bruceton "up-and-down"

method to determine the H50 value, which is the height at which there is a 50% probability of

causing a reaction.[5]

Friction Sensitivity Testing (BAM Friction Apparatus)
Friction sensitivity is assessed using the BAM friction apparatus, which measures the response

of a material to frictional stimuli.[6]

Apparatus:

BAM friction apparatus, consisting of a fixed porcelain pin and a moving porcelain plate.[6][7]

A loading arm with various weights to apply a specific load.[6]

An electric motor to move the porcelain plate.[7]

Sample Preparation:

A small volume of the sample (approximately 10 mm³) is used.[7]

Powdered samples are typically sieved to ensure a uniform particle size.[8]

Procedure:

The sample is placed on the porcelain plate.[6]

The porcelain pin is lowered onto the sample, and a specific load is applied using the

weighted arm.[6]

The electric motor is activated, causing the porcelain plate to move back and forth under the

pin once, over a distance of 10 mm.[6][8]

The result is observed for any signs of explosion, sparks, or crackling and recorded.[7]

The test is repeated multiple times at different loads to determine the lowest load at which a

reaction occurs in at least one out of six trials.[8]
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Visualizations
The following diagrams illustrate the decomposition pathways of TEGDN and nitroglycerin and

the experimental workflows for sensitivity testing.
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Caption: Decomposition pathways of TEGDN and Nitroglycerin.
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Impact Sensitivity Workflow (BAM Fallhammer)

Friction Sensitivity Workflow (BAM Friction Test)
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Caption: Experimental workflows for sensitivity testing.

Discussion
The experimental data consistently demonstrates that TEGDN is significantly less sensitive to

impact and friction than nitroglycerin. This reduced sensitivity makes TEGDN a safer alternative

for handling, transportation, and storage in explosive and propellant formulations.[3] The

primary initiation step for the decomposition of both compounds is the homolytic cleavage of

the O-NO₂ bond.[5][9] However, the subsequent decomposition of nitroglycerin is known to be

autocatalytic, involving nitrogen dioxide (NO₂), which contributes to its higher sensitivity and

instability.[10][11] In contrast, while TEGDN's decomposition also produces nitrogen oxides, it

does not exhibit the same degree of autocatalysis, leading to greater thermal stability.[12]

The detonation velocity and heat of explosion of nitroglycerin are substantially higher than

those of TEGDN, indicating that nitroglycerin is a more powerful explosive.[1] However,

TEGDN produces a larger volume of detonation gases, which can be advantageous in certain

propellant applications.[1]

Conclusion
TEGDN presents a compelling alternative to nitroglycerin in applications where reduced

sensitivity and enhanced safety are paramount. While nitroglycerin offers superior explosive

power, its high sensitivity to mechanical stimuli and lower thermal stability pose significant
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handling and storage risks. The choice between TEGDN and nitroglycerin will ultimately

depend on the specific performance requirements and safety considerations of the intended

application. For researchers and developers in the field of energetic materials, a thorough

understanding of these differences is crucial for the formulation of safe and effective products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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